Cas no 1804086-34-7 (2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide)

• Product Name: 2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide
• CAS No: 1804086-34-7
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 4819430
• Update Time: 2025-06-12

2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide

• Inchi： 1S/C8H8N2O4S/c9-15(12,13)5-1-2-7-6(3-5)10-8(4-11)14-7/h1-3,11H,4H2,(H2,9,12,13)
• InChI Key： HFRQMBFEJXVGSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N=C(CO)O2)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: -0.5
• Topological Polar Surface Area: 115

Additional information on 2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide

Introduction to 2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide (CAS No. 1804086-34-7)

2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide (CAS No. 1804086-34-7) is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This heterocyclic sulfonamide derivative combines the benzo[d]oxazole scaffold with a hydroxymethyl substituent at the 2-position and a sulfonamide group at the 5-position, presenting a rich framework for biological activity exploration. The compound’s molecular architecture suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The benzo[d]oxazole core is a well-documented motif in medicinal chemistry, frequently encountered in bioactive molecules across various therapeutic categories. Its ability to adopt multiple conformations and engage in hydrogen bonding interactions makes it particularly valuable for designing molecules with enhanced binding affinity and selectivity. In particular, the presence of the hydroxymethyl group at the 2-position introduces a polar functional moiety that can modulate solubility and binding properties, while the sulfonamide group at the 5-position provides an additional site for interaction with biological targets, including enzymes and receptors.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of sulfonamide derivatives in addressing unmet medical needs. The sulfonamide moiety is known for its versatility, often serving as a key pharmacophore in antiviral, antibacterial, and anticancer agents. The incorporation of this group into the benzo[d]oxazole scaffold of 2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide (CAS No. 1804086-34-7) suggests potential therapeutic applications, particularly in diseases where enzyme inhibition or receptor modulation is critical.

One of the most compelling aspects of this compound is its potential to interact with biological systems through multiple mechanisms. The hydroxymethyl group can engage in hydrogen bonding with polar residues in protein active sites, while the sulfonamide group can form salt bridges or coordinate with metal ions, depending on the target protein. This dual functionality makes 2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide (CAS No. 1804086-34-7) an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In light of these structural features, researchers have begun exploring the biological activity of derivatives of this compound. Preliminary studies indicate that modifications to the hydroxymethyl or sulfonamide groups can significantly alter biological potency and selectivity. For instance, replacing the hydroxymethyl group with other polar functional groups may enhance solubility while maintaining or improving binding affinity to target proteins. Similarly, variations in the sulfonamide moiety can fine-tune interactions with biological targets, leading to improved pharmacological profiles.

The synthesis of 2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide (CAS No. 1804086-34-7) presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Advances in transition-metal-catalyzed cross-coupling reactions, palladium-catalyzed oxidative coupling, and enzymatic biocatalysis have enabled chemists to assemble complex heterocyclic frameworks with remarkable precision. These techniques not only improve yield but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in drug design.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Several groups have reported on related derivatives and their biological activities, providing valuable insights into how structural modifications influence potency and selectivity. For example, some studies have demonstrated that certain sulfonamide derivatives exhibit inhibitory activity against enzymes implicated in inflammatory diseases or cancer progression. These findings underscore the importance of further exploring the therapeutic potential of compounds like 2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide (CAS No. 1804086-34-7).

From a computational perspective, virtual screening and molecular docking studies have been instrumental in identifying promising scaffolds like this one. By leveraging high-throughput virtual screening techniques, researchers can rapidly assess large libraries of compounds for their potential binding to specific biological targets. Molecular docking simulations further refine these predictions by providing detailed insights into how a given compound interacts with its target protein at an atomic level. These computational approaches have accelerated drug discovery pipelines significantly by allowing researchers to prioritize compounds based on their predicted binding affinities.

The chemical diversity inherent in heterocyclic sulfonamides presents both opportunities and challenges for drug development. While these compounds offer rich structural frameworks for interaction with biological targets, their synthesis often requires multi-step processes involving complex reaction conditions or expensive reagents. However, ongoing innovations in synthetic chemistry are addressing these limitations by developing more efficient and cost-effective methods for constructing such molecules.

In conclusion,2-(Hydroxymethyl)benzo[d]oxazole-5-sulfonamide (CAS No. 1804086-34-7) represents a structurally fascinating compound with significant potential as a pharmacological scaffold. Its unique combination of functional groups—particularly the hydroxymethyl and sulfonamide moieties—makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges worldwide.